Cas no 941906-63-4 (4-fluoro-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide)

• Product Name: 4-fluoro-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide
• CAS No: 941906-63-4
• MF: C₁₉H₂₁FN₂O₃S
• MW: 376.445047140121
• CID: 5933175
• PubChem ID: 16927539
• Update Time: 2025-10-31

4-fluoro-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide
• Benzenesulfonamide, 4-fluoro-N-[1,2,3,4-tetrahydro-1-(2-methylpropyl)-2-oxo-6-quinolinyl]-
• 4-fluoro-N-(1-isobutyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzenesulfonamide
• AKOS021744621
• F2385-0303
• 4-fluoro-N-[1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide
• 941906-63-4
• 4-fluoro-N-[1-(2-methylpropyl)-2-oxo-3,4-dihydroquinolin-6-yl]benzenesulfonamide
• BRD-K89708079-001-01-1
• 4-fluoro-N~1~-(1-isobutyl-2-oxo-1,2,3,4-tetrahydro-6-quinolinyl)-1-benzenesulfonamide

• Inchi： 1S/C19H21FN2O3S/c1-13(2)12-22-18-9-6-16(11-14(18)3-10-19(22)23)21-26(24,25)17-7-4-15(20)5-8-17/h4-9,11,13,21H,3,10,12H2,1-2H3
• InChI Key： KHUQVSFBFUTOSS-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCC(=O)N3CC(C)C)(=O)=O)=CC=C(F)C=C1

Computed Properties

• Exact Mass: 376.12569187g/mol
• Monoisotopic Mass: 376.12569187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• Density: 1.306±0.06 g/cm3(Predicted)
• Boiling Point: 587.3±60.0 °C(Predicted)
• pka: 8.56±0.20(Predicted)

Additional information on 4-fluoro-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide

Chemical Profile of 4-fluoro-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide (CAS No. 941906-63-4)

4-fluoro-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide, identified by its CAS number 941906-63-4, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This sulfonamide derivative features a fused heterocyclic system with a fluoro substituent, which is strategically positioned to modulate biological activity. The presence of a tetrahydroquinoline core and a sulfonamide functional group suggests potential interactions with biological targets, making it a promising candidate for further investigation in drug discovery.

The molecular structure of this compound is characterized by its intricate arrangement of atoms, including a fluoro group at the 4-position of the benzene ring, a tetrahydroquinolin-6-yl moiety connected to the benzene ring via an amide bond, and an N-substituted chain with a 2-methylpropyl group. This specific configuration contributes to the compound's unique physicochemical properties and biological potential. The fluoro atom, known for its ability to enhance metabolic stability and binding affinity, plays a crucial role in modulating the pharmacokinetic profile of the molecule.

In recent years, sulfonamide derivatives have been extensively studied due to their broad spectrum of biological activities. These compounds are known to interact with various enzymes and receptors, making them valuable scaffolds for developing therapeutic agents. The tetrahydroquinoline scaffold is particularly noteworthy, as it has been reported to exhibit antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a sulfonamide group further enhances the compound's bioactivity by improving solubility and binding affinity.

Current research in medicinal chemistry has highlighted the importance of optimizing molecular structures to achieve desired pharmacological effects. The compound in question (CAS No. 941906-63-4) represents an innovative approach to designing molecules with enhanced target specificity and reduced side effects. The fluoro substitution at the benzene ring not only improves metabolic stability but also modulates electronic properties, influencing interactions with biological targets. This strategic placement of fluorine atoms has been demonstrated to enhance binding affinity in several drug candidates.

Recent studies have shown that sulfonamide derivatives can serve as effective inhibitors of various enzymes involved in disease pathways. For instance, modifications in the sulfonamide moiety have been shown to improve binding affinity to target proteins while minimizing off-target effects. The N-1-(2-methylpropyl) substituent in this compound may contribute to steric hindrance around the active site of potential targets, thereby enhancing selectivity. Such structural features are critical for developing drugs with improved efficacy and safety profiles.

The tetrahydroquinolin-6-ylbenzene portion of the molecule provides a rigid scaffold that can be tailored to fit specific binding pockets on biological targets. This structural motif has been explored in various drug discovery campaigns due to its ability to engage multiple residues simultaneously. The presence of an amide bond between the benzene ring and the tetrahydroquinoline moiety introduces conformational flexibility while maintaining structural integrity.

Advances in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before experimental testing. Molecular docking studies have been particularly useful in evaluating how compounds like 4-fluoro-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide (CAS No. 941906-63-4) interact with potential targets such as enzymes and receptors. These virtual screening approaches have significantly accelerated the drug discovery process by identifying promising candidates for further optimization.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include fluorination reactions, amide bond formation, and functional group interconversions. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with greater efficiency and scalability.

In conclusion,4-fluoro-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide (CAS No. 941906-63-4) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of chemical features—such as the fluoro substitution,tetrahydroquinolin core,sulfonamide moiety,and N-substituted chain—makes it an attractive candidate for further exploration in drug discovery efforts aimed at developing novel therapeutic agents.